Cas no 154917-42-7 (1,3-Dithiane,5-methoxy-)
1,3-Dithiane,5-methoxy- structure
Product Name:1,3-Dithiane,5-methoxy-
CAS No:154917-42-7
MF:C5H10OS2
MW:150.262299060822
CID:106772
Update Time:2024-01-24
1,3-Dithiane,5-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dithiane,5-methoxy-
- 1,3-Dithiane,5-methoxy-(9CI)
- 1,3-Dithiane, 5-methoxy-
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- Inchi: 1S/C5H10OS2/c1-6-5-2-7-4-8-3-5/h5H,2-4H2,1H3
- InChI Key: HJZFNLSGQRTHHR-UHFFFAOYSA-N
- SMILES: S1CC(OC)CSC1
Computed Properties
- Exact Mass: 150.017
- Monoisotopic Mass: 150.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 61.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.8A^2
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- Boiling Point: 226.8±40.0 °C(Predicted)
1,3-Dithiane,5-methoxy- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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